Cas no 2171847-65-5 (ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine)
ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine Chemical and Physical Properties
Names and Identifiers
-
- ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine
- EN300-1478525
- 2171847-65-5
- ethyl(2-{[5-(propan-2-yl)pyridin-3-yl]sulfonyl}ethyl)amine
-
- Inchi: 1S/C12H20N2O2S/c1-4-13-5-6-17(15,16)12-7-11(10(2)3)8-14-9-12/h7-10,13H,4-6H2,1-3H3
- InChI Key: OJBIBEFNGXHGPP-UHFFFAOYSA-N
- SMILES: S(C1C=NC=C(C=1)C(C)C)(CCNCC)(=O)=O
Computed Properties
- Exact Mass: 256.12454906g/mol
- Monoisotopic Mass: 256.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 67.4Ų
ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1478525-1.0g |
ethyl(2-{[5-(propan-2-yl)pyridin-3-yl]sulfonyl}ethyl)amine |
2171847-65-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1478525-50mg |
ethyl(2-{[5-(propan-2-yl)pyridin-3-yl]sulfonyl}ethyl)amine |
2171847-65-5 | 50mg |
$1140.0 | 2023-09-28 | ||
| Enamine | EN300-1478525-100mg |
ethyl(2-{[5-(propan-2-yl)pyridin-3-yl]sulfonyl}ethyl)amine |
2171847-65-5 | 100mg |
$1195.0 | 2023-09-28 | ||
| Enamine | EN300-1478525-250mg |
ethyl(2-{[5-(propan-2-yl)pyridin-3-yl]sulfonyl}ethyl)amine |
2171847-65-5 | 250mg |
$1249.0 | 2023-09-28 | ||
| Enamine | EN300-1478525-500mg |
ethyl(2-{[5-(propan-2-yl)pyridin-3-yl]sulfonyl}ethyl)amine |
2171847-65-5 | 500mg |
$1302.0 | 2023-09-28 | ||
| Enamine | EN300-1478525-1000mg |
ethyl(2-{[5-(propan-2-yl)pyridin-3-yl]sulfonyl}ethyl)amine |
2171847-65-5 | 1000mg |
$1357.0 | 2023-09-28 | ||
| Enamine | EN300-1478525-2500mg |
ethyl(2-{[5-(propan-2-yl)pyridin-3-yl]sulfonyl}ethyl)amine |
2171847-65-5 | 2500mg |
$2660.0 | 2023-09-28 | ||
| Enamine | EN300-1478525-5000mg |
ethyl(2-{[5-(propan-2-yl)pyridin-3-yl]sulfonyl}ethyl)amine |
2171847-65-5 | 5000mg |
$3935.0 | 2023-09-28 | ||
| Enamine | EN300-1478525-10000mg |
ethyl(2-{[5-(propan-2-yl)pyridin-3-yl]sulfonyl}ethyl)amine |
2171847-65-5 | 10000mg |
$5837.0 | 2023-09-28 |
ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine Related Literature
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine
Comprehensive Overview of Ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine (CAS No. 2171847-65-5)
The compound ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine (CAS No. 2171847-65-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core modified with a sulfonyl group and an ethylamine side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
One of the key features of ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine is its sulfonamide functionality, which is commonly found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the isopropyl group at the 5-position of the pyridine ring further enhances its lipophilicity, potentially improving membrane permeability in biological systems. This characteristic is particularly relevant in the context of recent trends in medicinal chemistry, where researchers are focusing on optimizing drug-like properties such as solubility, stability, and bioavailability.
In the field of computational chemistry and AI-driven drug design, compounds like 2171847-65-5 are frequently used as building blocks for virtual screening and molecular docking studies. The rise of machine learning in pharmaceutical research has increased demand for well-characterized intermediates that can be easily incorporated into predictive models. This compound's defined structure and potential for derivatization make it an attractive candidate for such applications, aligning with current industry priorities around accelerated drug discovery and cost-effective R&D.
The synthesis of ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine typically involves multi-step organic transformations, including sulfonylation reactions and amine coupling procedures. Recent advances in green chemistry have prompted researchers to explore more sustainable routes for producing such compounds, with emphasis on atom economy and reduced waste generation. These developments are particularly important given the growing focus on environmentally friendly synthesis methods in the chemical industry.
Analytical characterization of this compound involves standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The quality control of 2171847-65-5 is crucial for its applications in pharmaceutical research, where stringent purity standards must be met. Recent improvements in analytical technologies, including high-resolution mass spectrometry and automated purification systems, have significantly enhanced the ability to characterize and purify such specialized compounds.
From a commercial perspective, ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine represents an important niche product in the fine chemicals market. The growing demand for custom synthesis and building blocks for drug discovery has created opportunities for suppliers specializing in such compounds. Market trends indicate increasing interest in heterocyclic compounds with multiple functional groups, positioning this molecule as a potentially valuable asset for chemical suppliers and research institutions.
In the context of intellectual property and patent literature, compounds with structural similarities to 2171847-65-5 have appeared in various applications related to therapeutic agents. While this specific compound may not be extensively covered in existing patents, its structural features suggest potential for novel applications that could be protected through strategic IP development. This aspect is particularly relevant given the current competitive landscape in pharmaceutical innovation.
The stability and storage requirements of ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine follow standard protocols for organic compounds of this nature. Proper handling under inert atmosphere and storage at controlled temperatures are recommended to maintain product integrity. These considerations are especially important for research organizations implementing quality management systems in compliance with current good laboratory practices.
Future research directions for this compound may include exploration of its biological activity profile, development of novel synthetic derivatives, or investigation of its potential as a ligand in catalytic systems. The versatility of the pyridine-sulfonamide scaffold suggests multiple avenues for further study, particularly in light of recent discoveries about similar structural motifs in medicinal chemistry.
For researchers working with 2171847-65-5, it's important to consult up-to-date scientific literature and safety data sheets. While this compound doesn't fall under restricted categories, proper risk assessment and safety protocols should always be followed when handling any chemical substance in laboratory settings. The growing emphasis on laboratory safety culture makes this an increasingly important consideration for all chemical research activities.
2171847-65-5 (ethyl(2-{5-(propan-2-yl)pyridin-3-ylsulfonyl}ethyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)